Cas no 6926-09-6 (tert-butyl N-[(hydrazinecarbonyl)methyl]carbamate)

• Product Name: tert-butyl N-[(hydrazinecarbonyl)methyl]carbamate
• CAS No: 6926-09-6
• MF: C₇H₁₅N₃O₃
• MW: 189.212301492691
• MDL: MFCD01570558
• CID: 47082
• PubChem ID: 2735639
• Update Time: 2025-11-01

tert-butyl N-[(hydrazinecarbonyl)methyl]carbamate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl 2-hydrazinyl-2-oxoethylcarbamate
• Butoxycarbonylglycine hydrazide
• tert-Butyl (2-hydrazinyl-2-oxoethyl)carbamate
• Hydrazinocarbonylmethyl-carbamic acid tert-butyl ester
• N-TERT-BUTOXYCARBONYLGLYCYLHYDRAZIDE
• Boc-Glycine hydrazide
• Boc-Gly-NHNH2
• tert-butyl N-[(hydrazinecarbonyl)methyl]carbamate
• TERT-BUTYL 2-HYDRAZINO-2-OXOETHYLCARBAMATE
• (tert-butoxy)-N-(???methyl)carboxamide
• Boc-Glycinehydrazide
• PubChem16303
• MQBASTZLTYLEON-UHFFFAOYSA-N
• Boc-glycine hydrazide, AldrichCPR
• N-tert-butoxyca
• F2147-0901
• DTXSID40370850
• CS-W019894
• EN300-54982
• J-524447
• AB09269
• AM20100645
• A846867
• SS-4533
• HY-34346
• tert-butyl (2-hydrazinyl-2-oxoethyl)carbamate (non-preferred name)
• Hydrazino carbonylmethyl-carbamic acid tert-butyl ester
• tert-butyl N-(2-hydrazinyl-2-oxoethyl)carbamate
• 2-(Boc-amino)acetohydrazide
• SY081509
• AKOS000649532
• SCHEMBL288380
• MFCD01570558
• 6926-09-6
• tert-butyl N-(2-hydrazino-2-oxo-ethyl)carbamate
• AR2579
• tert-butyl(2-hydrazinyl-2-oxoethyl)carbamate
• PD195980
• FT-0682786
• STL185707
• ALBB-018224

• MDL： MFCD01570558
• Inchi： 1S/C7H15N3O3/c1-7(2,3)13-6(12)9-4-5(11)10-8/h4,8H2,1-3H3,(H,9,12)(H,10,11)
• InChI Key： MQBASTZLTYLEON-UHFFFAOYSA-N
• SMILES： O(C(NCC(NN)=O)=O)C(C)(C)C

Computed Properties

• Exact Mass: 189.11100
• Monoisotopic Mass: 189.111
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 198
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 93.4
• XLogP3: -0.5

Experimental Properties

• Density: 1.139
• Melting Point: 111-115°C
• Boiling Point: 386.5°C at 760 mmHg
• Flash Point: 187.5°C
• Refractive Index: 1.477
• PSA: 93.45000
• LogP: 0.98310

tert-butyl N-[(hydrazinecarbonyl)methyl]carbamate Security Information

• Signal Word：Warning
• Hazard Statement： H315; H319; H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Hazard Category Code： 22
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Storage Condition：Store at room temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Amines/Sulfonamides

Additional information on tert-butyl N-[(hydrazinecarbonyl)methyl]carbamate

Comprehensive Overview of tert-butyl N-[(hydrazinecarbonyl)methyl]carbamate (CAS No. 6926-09-6)

tert-butyl N-[(hydrazinecarbonyl)methyl]carbamate, identified by its CAS number 6926-09-6, is a specialized organic compound widely utilized in pharmaceutical and biochemical research. This compound belongs to the class of carbamate derivatives, which are known for their versatility in drug design and synthesis. The presence of both hydrazine and tert-butyl groups in its structure makes it a valuable intermediate for constructing complex molecules, particularly in the development of peptide-based therapeutics and enzyme inhibitors.

In recent years, the demand for tert-butyl N-[(hydrazinecarbonyl)methyl]carbamate has surged due to its role in click chemistry and bioconjugation applications. Researchers are increasingly exploring its potential in targeted drug delivery systems, a hot topic in modern medicine. The compound's ability to form stable linkages with biomolecules aligns with the growing interest in personalized medicine and nanotechnology-based therapies. These trends are reflected in frequent searches for terms like "carbamate derivatives in drug discovery" and "hydrazine-based bioconjugation techniques."

The synthesis of CAS 6926-09-6 typically involves the reaction of tert-butyl carbamate with hydrazine carbonyl derivatives under controlled conditions. This process highlights the compound's relevance in green chemistry, another trending topic as industries seek sustainable alternatives. Its stability under physiological conditions makes it suitable for in vivo studies, addressing common queries such as "how to improve drug bioavailability" and "stable linker molecules for bioconjugation."

Analytical characterization of tert-butyl N-[(hydrazinecarbonyl)methyl]carbamate often employs techniques like NMR spectroscopy, mass spectrometry, and HPLC. These methods ensure high purity, a critical factor for applications in GMP-compliant pharmaceutical production. The compound's compatibility with solid-phase peptide synthesis (SPPS) further enhances its utility, resonating with searches for "efficient peptide coupling reagents" and "protecting groups in organic synthesis."

Beyond pharmaceuticals, 6926-09-6 finds niche applications in material science, particularly in designing self-assembling molecular systems. This aligns with the rising interest in smart materials and molecular electronics. Researchers frequently investigate its thermal stability and solubility profiles, addressing questions like "how to optimize solvent systems for carbamate derivatives" and "thermal degradation patterns of hydrazine-containing compounds."

In conclusion, tert-butyl N-[(hydrazinecarbonyl)methyl]carbamate (CAS 6926-09-6) represents a multifaceted tool for modern scientific exploration. Its intersection with cutting-edge fields like precision medicine, sustainable chemistry, and advanced materials ensures its continued relevance. As search trends emphasize "novel carbamate applications" and "hydrazine safety in research," this compound remains a focal point for innovation across disciplines.